Cas no 1841339-03-4 ((1S)-2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
• CAS No: 1841339-03-4
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 6394548
• PubChem ID: 130543233
• Update Time: 2025-05-21

(1S)-2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1931165
• (1S)-2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
• 1841339-03-4

• Inchi： 1S/C8H8F3NO2/c1-14-7-5(3-2-4-12-7)6(13)8(9,10)11/h2-4,6,13H,1H3/t6-/m0/s1
• InChI Key： PQHGWKJZTGUYDP-LURJTMIESA-N
• SMILES： FC([C@H](C1=CC=CN=C1OC)O)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on (1S)-2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol

Comprehensive Overview of (1S)-2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol (CAS No. 1841339-03-4)

The compound (1S)-2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol (CAS No. 1841339-03-4) is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and a methoxypyridine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The stereospecific (1S)-configuration further enhances its utility in asymmetric synthesis, a hot topic in modern medicinal chemistry due to the increasing demand for enantiopure drugs.

Recent trends in drug discovery highlight the importance of fluorinated compounds, as they often exhibit improved metabolic stability, bioavailability, and binding affinity. The presence of the trifluoroethyl group in this compound aligns with these trends, making it a subject of interest for researchers exploring novel kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. Additionally, the 2-methoxypyridine fragment is a common pharmacophore in drugs targeting central nervous system (CNS) disorders, a rapidly growing area of research.

From a synthetic chemistry perspective, CAS No. 1841339-03-4 serves as a versatile building block. Its hydroxyl group can be functionalized through esterification, etherification, or oxidation, while the pyridine nitrogen offers opportunities for further derivatization. This flexibility is crucial for combinatorial chemistry and high-throughput screening, methodologies widely adopted in the pharmaceutical industry to accelerate drug development.

Environmental and regulatory considerations are also driving interest in this compound. The trifluoromethyl group is often associated with reduced environmental persistence compared to traditional halogenated analogs, addressing concerns about sustainable chemistry. Furthermore, its potential application in green synthesis routes, such as biocatalysis or flow chemistry, aligns with the industry's shift toward eco-friendly processes.

Analytical characterization of (1S)-2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol typically involves advanced techniques like chiral HPLC for enantiopurity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for purity evaluation. These methods are critical for quality control in Good Manufacturing Practice (GMP) settings, particularly when the compound is intended for preclinical or clinical studies.

In the context of intellectual property, derivatives of this scaffold have appeared in recent patent literature, particularly in applications related to anti-inflammatory agents and neuroprotective drugs. This underscores its commercial relevance and the competitive landscape in small-molecule therapeutics. Researchers are advised to conduct thorough prior art searches when developing new applications for this chemistry.

The compound's physicochemical properties, including its logP value and hydrogen-bonding capacity, make it suitable for drug-likeness optimization. These parameters are frequently queried in QSAR studies and molecular docking simulations, reflecting the computational chemistry community's interest in predictive modeling for compound design.

Supply chain dynamics for CAS No. 1841339-03-4 are influenced by the availability of fluorinated building blocks and chiral auxiliaries required for its synthesis. Recent disruptions in specialty chemical logistics have increased attention on alternative synthetic routes and local sourcing strategies, topics frequently discussed in pharmaceutical manufacturing forums.

Future research directions may explore the compound's utility in PROTAC technology or covalent inhibitor design, two cutting-edge approaches in targeted protein degradation. Its structural features could facilitate the development of bifunctional molecules that engage both target proteins and E3 ubiquitin ligases, a strategy gaining traction in oncology drug discovery.

In summary, (1S)-2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol represents a multifaceted tool for medicinal chemists, combining desirable structural elements with synthetic versatility. Its relevance to current drug discovery paradigms and alignment with green chemistry principles ensure continued interest from both academic and industrial research communities.